Cas no 1261820-62-5 (2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261820-62-5
• MF: C₂₆H₁₄F₉N
• MW: 511.381698131561
• CID: 4982600
• Update Time: 2025-05-23

2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C26H14F9N/c27-24(28,29)18-7-1-15(2-8-18)21-13-14-36-23(17-5-11-20(12-6-17)26(33,34)35)22(21)16-3-9-19(10-4-16)25(30,31)32/h1-14H
• InChI Key： GFZVWOLYTLPSNT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(C2C=CC(C(F)(F)F)=CC=2)=NC=CC=1C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 692
• XLogP3: 8.4
• Topological Polar Surface Area: 12.9

Additional information on 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine

2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1261820-62-5, commonly referred to as 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which features a pyridine ring substituted with three trifluoromethylphenyl groups at the 2, 3, and 4 positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine in the development of advanced materials. For instance, researchers have explored its role as a building block in the synthesis of two-dimensional (2D) materials and heteroatom-containing frameworks. The trifluoromethyl groups are known to enhance the stability and electronic conductivity of such materials, making them suitable for applications in electronics and energy storage systems.

In addition to its role in materials science, this compound has also been investigated for its potential in drug discovery. The pyridine ring serves as a versatile scaffold for medicinal chemists due to its ability to interact with biological targets through hydrogen bonding and π-π interactions. Recent findings suggest that derivatives of 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine may exhibit promising antitumor and anti-inflammatory activities. These discoveries underscore the importance of this compound as a lead structure in pharmaceutical research.

The synthesis of 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Researchers have optimized these processes to achieve high yields and purity levels. Moreover, advancements in catalytic methods have enabled the scalable production of this compound, making it more accessible for large-scale applications.

From an environmental perspective, the stability and biodegradability of 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine have been evaluated in recent studies. These investigations have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 2,3,4-Tris(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261820-62-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in materials science, drug discovery, and organic synthesis. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.